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Compound of Interest

Compound Name: 4-Hydroxyphenethyl acrylate

Cat. No.: B15222305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide serves as a comprehensive resource on the chemical and physical

properties of 4-Hydroxyphenethyl Acrylate. Due to a notable scarcity of consolidated data for

this specific compound in publicly available scientific literature, this document synthesizes

information from analogous acrylate compounds and precursors to provide a predictive

overview. This guide presents available quantitative data in structured tables, outlines a

putative synthesis protocol, and explores potential biological activities through related signaling

pathways. All diagrams are rendered using the DOT language for clarity and reproducibility.

Chemical and Physical Properties
Direct experimental data for 4-Hydroxyphenethyl Acrylate is not readily available. Therefore,

the following table summarizes the properties of structurally similar compounds to provide

estimated values and context.

Table 1: Comparative Physical and Chemical Properties of Related Acrylate Esters
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Property
Methyl 3-(4-
hydroxyphenyl)acr
ylate[1]

4-Hydroxybutyl
Acrylate

4-(2-
Methoxyethyl)phen
ol[2]

Molecular Formula C₁₀H₁₀O₃ C₇H₁₂O₃[3] C₉H₁₂O₂[2]

Molecular Weight 178.19 g/mol [1] 144.17 g/mol [4] 152.19 g/mol [2]

Melting Point 144-145 °C[1] < -80 °C[5] 41.0 to 45.0 °C[2]

Boiling Point Not available 236 °C[5] 125 °C at 3 mmHg[2]

Density Not available
1.039 g/cm³ at 25

°C[5]
Not available

Refractive Index Not available 1.454 at 20 °C[5] Not available

Appearance Not specified

Clear, colorless to

slightly yellowish

liquid[5]

White or Colorless to

Almost white or

Almost colorless

powder to lump to

clear liquid[2]

Synthesis of 4-Hydroxyphenethyl Acrylate
A definitive, peer-reviewed experimental protocol for the synthesis of 4-Hydroxyphenethyl
Acrylate is not explicitly detailed in the available literature. However, based on standard

esterification methods for acrylates, a plausible synthetic route would involve the reaction of 4-

hydroxyphenethyl alcohol (also known as Tyrosol) with acryloyl chloride or acrylic acid.

Putative Experimental Protocol: Esterification of 4-
Hydroxyphenethyl Alcohol
This protocol is a generalized procedure based on common organic synthesis techniques for

similar compounds.

Materials:

4-Hydroxyphenethyl alcohol
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Acryloyl chloride or Acrylic acid

Anhydrous dichloromethane (DCM) or a similar aprotic solvent

Triethylamine (TEA) or another suitable base

Hydroquinone (as a polymerization inhibitor)

Anhydrous magnesium sulfate or sodium sulfate

Saturated sodium bicarbonate solution

Brine

Procedure:

Dissolve 4-hydroxyphenethyl alcohol and a small amount of hydroquinone in anhydrous

DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

Cool the mixture in an ice bath (0 °C).

Slowly add triethylamine to the stirred solution.

Add acryloyl chloride dropwise to the reaction mixture. If using acrylic acid, a coupling agent

such as dicyclohexylcarbodiimide (DCC) would be required.

Allow the reaction to stir at 0 °C for one hour and then warm to room temperature, stirring

overnight.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding a saturated sodium bicarbonate solution.

Separate the organic layer and wash sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel.
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Spectroscopic Characterization
While specific spectra for 4-Hydroxyphenethyl Acrylate are not available, the expected

spectroscopic data can be inferred from the analysis of related structures.

¹H NMR: Expected signals would include aromatic protons from the phenyl ring, triplets for

the two methylene groups of the phenethyl moiety, and characteristic signals for the vinyl

protons of the acrylate group.

¹³C NMR: Peaks corresponding to the aromatic carbons, the two aliphatic carbons of the

phenethyl group, the carbonyl carbon of the ester, and the two olefinic carbons of the

acrylate would be anticipated.

FTIR: Characteristic absorption bands would be expected for the O-H stretch of the phenol,

C=O stretch of the ester, C=C stretch of the acrylate, and aromatic C-H and C=C stretches.

Mass Spectrometry: The molecular ion peak corresponding to the exact mass of 4-
Hydroxyphenethyl Acrylate (C₁₁H₁₂O₃) would be observed.

Potential Biological Signaling Pathways
The biological activity of 4-Hydroxyphenethyl Acrylate has not been directly investigated.

However, compounds containing phenol and acrylate moieties are known to interact with

various biological pathways. For instance, chalcones, which share structural similarities, have

been shown to modulate inflammatory pathways by inhibiting the activation of nuclear factor

kappa-B (NF-κB) and reducing the production of pro-inflammatory cytokines such as IL-6 and

TNF-α. They can also interfere with MAPK and PI3K/Akt signaling pathways[6]. Furthermore,

plant-derived bioactive compounds are known to interfere with signaling pathways like

PI3K/Akt, NF-κB, and TGFβ[7].

Given that 4-hydroxyphenethyl alcohol (tyrosol) is a known antioxidant, its acrylate derivative

may possess anti-inflammatory and antioxidant properties, potentially through the modulation

of these pathways.
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Caption: Putative signaling pathways modulated by 4-Hydroxyphenethyl Acrylate.

Experimental Workflows
The following diagram illustrates a general workflow for the synthesis and characterization of 4-
Hydroxyphenethyl Acrylate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15222305?utm_src=pdf-body-img
https://www.benchchem.com/product/b15222305?utm_src=pdf-body
https://www.benchchem.com/product/b15222305?utm_src=pdf-body
https://www.benchchem.com/product/b15222305?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15222305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Esterification

 4-hydroxyphenethyl alcohol
+ Acryloyl chloride 

Workup

 Quench, Extract,
Wash, Dry 

Purification

 Column Chromatography 

Characterization

 NMR, FTIR, MS 

End

Click to download full resolution via product page

Caption: General workflow for synthesis and characterization.

Conclusion
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While direct experimental data for 4-Hydroxyphenethyl Acrylate remains elusive, this guide

provides a foundational understanding based on the properties and reactions of analogous

compounds. The provided information on synthesis, characterization, and potential biological

activity is intended to guide future research and development efforts. Further experimental

validation is necessary to establish a definitive profile for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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